Cas no 107953-78-6 (9,10-Anthracenedione,2-hydroxy-1,4-dimethoxy-)

• Product Name: 9,10-Anthracenedione,2-hydroxy-1,4-dimethoxy-
• CAS No: 107953-78-6
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 224686
• PubChem ID: 147143
• Update Time: 2025-04-19

9,10-Anthracenedione,2-hydroxy-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-hydroxy-1,4-dimethoxy-
• 1,4-Dimethoxy-2-hydroxyanthraquinone
• 2-hydroxy-1,4-dimethoxyanthracene-9,10-dione
• 1,4-Dmha
• 107953-78-6
• DTXSID30148343
• 2-hydroxy-1,4-dimethoxyanthraquinone
• SCHEMBL3277257

• Inchi： 1S/C16H12O5/c1-20-11-7-10(17)16(21-2)13-12(11)14(18)8-5-3-4-6-9(8)15(13)19/h3-7,17H,1-2H3
• InChI Key： IVWHLWDPENTYKS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)OC)O

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.5

Experimental Properties

• Density: 1.383
• Boiling Point: 522.2°Cat760mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.638
• PSA: 72.83
• LogP: 2.18480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones